![molecular formula C7H13NO B1422432 3-Oxa-7-azabicyclo[3.3.1]nonane CAS No. 280-75-1](/img/structure/B1422432.png)
3-Oxa-7-azabicyclo[3.3.1]nonane
Overview
Description
3-Oxa-7-azabicyclo[3.3.1]nonane is a chemical compound with the CAS Number 280-75-1 and a linear formula of C7H13NO . It has a molecular weight of 127.19 .
Synthesis Analysis
3-Oxa-7-azabicyclo[3.3.1]nonane derivatives can be synthesized directly from aromatic ketones, paraformaldehyde, and dimethylamine via a novel one-pot tandem Mannich annulation . This is the first example of aromatic ketones used as a practical precursor to obtain 3-azabicyclo[3.3.1]nonane in good yields .Molecular Structure Analysis
The InChI code for 3-Oxa-7-azabicyclo[3.3.1]nonane is 1S/C7H13NO/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
3-Oxa-7-azabicyclo[3.3.1]nonane is a solid at room temperature .Scientific Research Applications
Synthesis of Bicyclic Scaffolds
The 3-Oxa-7-azabicyclo[3.3.1]nonane structure serves as a versatile scaffold for the synthesis of complex organic compounds. Its unique bicyclic framework is beneficial in creating synthetically attractive derivatives through one-pot tandem Mannich annulation reactions . This process allows for the efficient synthesis of various derivatives directly from aromatic ketones, paraformaldehyde, and dimethylamine, showcasing the compound’s utility in organic synthesis.
Anticancer Chemotherapeutics
Derivatives of 3-Oxa-7-azabicyclo[3.3.1]nonane have been explored for their potential as anticancer agents . The bicyclo[3.3.1]nonane moiety is a common feature in many biologically active natural products, and its incorporation into synthetic compounds can lead to the development of new perspectives for anticancer chemotherapy.
Asymmetric Catalysis
The bicyclic nonane structure is also attractive for use in asymmetric catalysis . The steric and electronic properties of the 3-Oxa-7-azabicyclo[3.3.1]nonane framework can be fine-tuned to create catalysts that promote enantioselective chemical reactions, which are crucial for producing chiral pharmaceuticals.
Ion Receptors and Metallocycles
The structural characteristics of 3-Oxa-7-azabicyclo[3.3.1]nonane make it suitable for application as ion receptors and in the formation of metallocycles . These applications are significant in the field of supramolecular chemistry, where the design of molecules that can selectively bind ions is essential for sensing and separation technologies.
Molecular Tweezers
Molecular tweezers are host molecules that can selectively bind guest molecules. The 3-Oxa-7-azabicyclo[3.3.1]nonane structure can be utilized to create molecular tweezers that have specific binding sites for guest molecules . This has implications in the study of molecular recognition and can be used to develop new materials with tailored properties.
Stereochemistry Studies
The 3-Oxa-7-azabicyclo[3.3.1]nonane derivatives exhibit interesting stereochemical behaviors. Studies have shown that certain derivatives exist in solution as a mixture of stereoisomers, which can be analyzed using spectroscopic methods . Understanding the stereochemistry of these compounds is important for the development of drugs with desired biological activities.
Safety and Hazards
properties
IUPAC Name |
3-oxa-7-azabicyclo[3.3.1]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTGDMYHJFTVULL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNCC1COC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80679036 |
Source
|
| Record name | 3-Oxa-7-azabicyclo[3.3.1]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80679036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxa-7-azabicyclo[3.3.1]nonane | |
CAS RN |
280-75-1 |
Source
|
| Record name | 3-Oxa-7-azabicyclo[3.3.1]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80679036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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